Cas no 95893-28-0 (1-((Dimethylamino)carbonyl)-3-methyl-1H-imidazolium perchlorate)
95893-28-0 structure
Product Name:1-((Dimethylamino)carbonyl)-3-methyl-1H-imidazolium perchlorate
CAS No:95893-28-0
MF:C7H12ClN3O5
MW:253.640280723572
CID:811218
PubChem ID:13481247
Update Time:2025-04-19
1-((Dimethylamino)carbonyl)-3-methyl-1H-imidazolium perchlorate Chemical and Physical Properties
Names and Identifiers
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- 1-((Dimethylamino)carbonyl)-3-methyl-1H-imidazolium perchlorate
- 1H-Imidazolium, 1-((dimethylamino)carbonyl)-3-methyl-, perchlorate
- 95893-28-0
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- Inchi: 1S/C7H12N3O.ClO4/c1-8(2)7(11)10-5-4-9(3)6-10;2-1(3,4)5/h4-6H,1-3H3;/q+1;-1
- InChI Key: SDFLRGZAUKIOQC-UHFFFAOYSA-N
- SMILES: [Cl+3]([O-])([O-])([O-])[O-].O=C(N(C)C)N1C=C[N+](C)=C1
Computed Properties
- Exact Mass: 253.04700
- Monoisotopic Mass: 253.0465482g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 254
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 103Ų
Experimental Properties
- PSA: 103.39000
- LogP: 0.05660
1-((Dimethylamino)carbonyl)-3-methyl-1H-imidazolium perchlorate Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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